1-(2-Fluoro-6-nitrophenyl)pyrrolidin-3-ol
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Description
1-(2-Fluoro-6-nitrophenyl)pyrrolidin-3-ol (CAS No. 1233860-22-4) is a chiral pyrrolidine derivative featuring a fluorinated nitrophenyl substituent. Its molecular formula is C₁₀H₁₁FN₂O₃, with a molecular weight of 226.207 g/mol . The compound consists of:
- A pyrrolidine ring with a hydroxyl group at the C3 position.
- A 2-fluoro-6-nitrophenyl group attached to the pyrrolidine nitrogen.
The fluorine atom at position 2 and the nitro group at position 6 on the aromatic ring confer distinct electronic and steric properties. These substituents enhance its reactivity and ability to interact with biological targets, making it a candidate for medicinal chemistry research, particularly in enzyme inhibition and receptor modulation .
Properties
Molecular Formula |
C10H11FN2O3 |
|---|---|
Molecular Weight |
226.20 g/mol |
IUPAC Name |
1-(2-fluoro-6-nitrophenyl)pyrrolidin-3-ol |
InChI |
InChI=1S/C10H11FN2O3/c11-8-2-1-3-9(13(15)16)10(8)12-5-4-7(14)6-12/h1-3,7,14H,4-6H2 |
InChI Key |
JRYLCDDQJXVXBH-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CC1O)C2=C(C=CC=C2F)[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Variations on the Aromatic Ring
Fluorine vs. Other Halogens
- 1-(2-Chloro-6-fluorobenzyl)pyrrolidin-3-ol: Replacing fluorine with chlorine introduces a larger, less electronegative atom.
- 1-(2-Bromobenzyl)pyrrolidin-3-ol : Bromine’s larger size further disrupts molecular interactions, often leading to decreased solubility compared to fluorine analogs .
Nitro Group Positional Isomers
- 1-(3-Nitrophenyl)pyrrolidin-3-ol : The nitro group at position 3 (meta) instead of 6 (ortho) modifies electronic distribution. This positional change can shift biological activity; for example, nitro groups in meta positions are less electron-withdrawing in certain contexts, affecting redox properties and target engagement .
Methoxy vs. Nitro Substitutions
Core Structure Modifications
Pyrrolidine vs. Piperidine Derivatives
- 1-(1-((2-Bromophenyl)sulfonyl)piperidin-4-yl)pyrrolidin-3-ol : Replacing the pyrrolidine with a piperidine ring increases conformational flexibility and steric bulk. This can enhance binding to larger enzyme pockets but may reduce selectivity .
Pyridine-Containing Analogs
Data Tables: Structural and Functional Comparisons
Table 2: Electronic and Steric Properties
| Substituent | Electron Effect | Steric Bulk (Van der Waals radius, Å) | Impact on Bioactivity |
|---|---|---|---|
| -F | Strongly electron-withdrawing | 1.47 | Enhances binding to polar targets |
| -NO₂ | Electron-withdrawing | N/A (functional group) | Increases redox reactivity |
| -OCH₃ | Electron-donating | 2.04 (O) + 2.04 (CH₃) | Improves solubility, H-bonding |
| -Cl | Moderately electron-withdrawing | 1.75 | Reduces solubility, increases steric hindrance |
Research Findings and Key Insights
- Fluorine’s Role : The 2-fluoro substituent in 1-(2-Fluoro-6-nitrophenyl)pyrrolidin-3-ol enhances metabolic stability and target affinity due to its electronegativity and small size, as seen in fluorinated drug analogs like fluoxetine .
- Nitro Group Dynamics : The 6-nitro group’s ortho position creates a strong electron-withdrawing effect, polarizing the aromatic ring and facilitating interactions with electron-rich enzyme active sites .
- Chirality : The (S)-enantiomer of 1-(2-Fluoro-6-nitrophenyl)pyrrolidin-3-ol shows higher biological activity than its (R)-counterpart, emphasizing the importance of stereochemistry in drug design .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
